2-Amino-5-fluorobenzothiazole
Cat. No. B1268510
M. Wt: 168.19 g/mol
InChI Key: YHBIGBYIUMCLJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04029491
Procedure details
A saturated solution of phosgene in ethyl acetate (200 ml) is charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. 2-Amino-5-fluorobenzothiazole (0.1 mole) is added with stirring. After the addition is completed, the reaction mixture is heated at reflux for a period of about one hour. After this time the mixture is cooled, and the solid product formed is recovered by filtration. The solid is then dried to yield the desired product 5-fluorobenzothiazol-2-yl isocyanate dimer.
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(Cl)=[O:2].[NH2:5][C:6]1[S:7][C:8]2[CH:14]=[CH:13][C:12]([F:15])=[CH:11][C:9]=2[N:10]=1>C(OCC)(=O)C>[F:15][C:12]1[CH:13]=[CH:14][C:8]2[S:7][C:6]([N:5]=[C:1]=[O:2])=[N:10][C:9]=2[CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Two
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Name
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Quantity
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0.1 mol
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Type
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reactant
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Smiles
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NC=1SC2=C(N1)C=C(C=C2)F
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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equipped with a mechanical stirrer
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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thermometer and reflux condenser
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ADDITION
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Type
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ADDITION
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Details
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After the addition
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for a period of about one hour
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After this time the mixture is cooled
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solid product formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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is recovered by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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The solid is then dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=CC2=C(N=C(S2)N=C=O)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
